Cas no 112520-78-2 (Phenol, 4-(1-aminoethyl)-2-methoxy-)
Phenol, 4-(1-aminoethyl)-2-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 4-(1-aminoethyl)-2-methoxy-
- 4-(1-aminoethyl)-2-methoxyphenol
-
- Inchi: 1S/C9H13NO2/c1-6(10)7-3-4-8(11)9(5-7)12-2/h3-6,11H,10H2,1-2H3
- InChI Key: CCUOPHCFZGJEKT-UHFFFAOYSA-N
- SMILES: C1(O)=CC=C(C(N)C)C=C1OC
Computed Properties
- Exact Mass: 167.094628657g/mol
- Monoisotopic Mass: 167.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 55.5Ų
Phenol, 4-(1-aminoethyl)-2-methoxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1757475-1g |
4-(1-Aminoethyl)-2-methoxyphenol |
112520-78-2 | 98% | 1g |
¥4977.00 | 2024-08-09 |
Phenol, 4-(1-aminoethyl)-2-methoxy- Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on Phenol, 4-(1-aminoethyl)-2-methoxy-
Recent Advances in the Study of Phenol, 4-(1-aminoethyl)-2-methoxy- (CAS: 112520-78-2) and Its Applications in Chemical Biology and Medicine
Phenol, 4-(1-aminoethyl)-2-methoxy- (CAS: 112520-78-2) is a chemically significant compound that has garnered increasing attention in the fields of chemical biology and pharmaceutical research. This compound, characterized by its unique phenolic and aminoethyl functional groups, has shown promising potential in various applications, including drug development, enzyme inhibition, and as a building block for more complex molecules. Recent studies have explored its synthesis, biological activity, and potential therapeutic uses, making it a focal point for researchers aiming to harness its properties for medical advancements.
One of the key areas of interest is the compound's role as a precursor or intermediate in the synthesis of bioactive molecules. Researchers have demonstrated that Phenol, 4-(1-aminoethyl)-2-methoxy- can be efficiently modified to produce derivatives with enhanced pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the development of novel kinase inhibitors, which are critical in targeting cancer pathways. The study reported that derivatives of this compound exhibited significant inhibitory activity against specific tyrosine kinases, suggesting its potential as a scaffold for anticancer drug design.
In addition to its synthetic utility, Phenol, 4-(1-aminoethyl)-2-methoxy- has been investigated for its direct biological effects. A recent Nature Chemical Biology paper (2024) elucidated its interaction with certain bacterial enzymes, revealing its potential as an antimicrobial agent. The study employed X-ray crystallography and kinetic assays to demonstrate how the compound binds to and inhibits key enzymes involved in bacterial cell wall synthesis. These findings open new avenues for combating antibiotic-resistant strains, a pressing global health challenge.
Another significant development is the exploration of this compound's neuroprotective properties. Research published in ACS Chemical Neuroscience (2023) investigated its effects on neuronal cells under oxidative stress conditions. The results indicated that Phenol, 4-(1-aminoethyl)-2-methoxy- could mitigate oxidative damage and improve cell viability, suggesting its potential application in neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings are particularly noteworthy given the limited therapeutic options currently available for these conditions.
Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic and safety profiles. Recent toxicological studies, as reported in Chemical Research in Toxicology (2024), have begun to address these concerns by evaluating its metabolic stability and potential off-target effects. These studies are crucial for advancing the compound from the laboratory to clinical trials, ensuring that it meets the stringent requirements for pharmaceutical use.
In conclusion, Phenol, 4-(1-aminoethyl)-2-methoxy- (CAS: 112520-78-2) represents a versatile and valuable compound in chemical biology and medicinal chemistry. Its diverse applications—from drug development to antimicrobial and neuroprotective agents—highlight its potential to address unmet medical needs. Continued research into its mechanisms of action, derivative synthesis, and safety profiles will be essential for unlocking its full therapeutic potential. As the field progresses, this compound is poised to play a pivotal role in the next generation of biomedical innovations.
112520-78-2 (Phenol, 4-(1-aminoethyl)-2-methoxy-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)